molecular formula C10H9F3O2S B8560897 4-(Ethylsulfanyl)-2-(trifluoromethyl)benzoic acid

4-(Ethylsulfanyl)-2-(trifluoromethyl)benzoic acid

Cat. No.: B8560897
M. Wt: 250.24 g/mol
InChI Key: BPYZMQFMWMLWDE-UHFFFAOYSA-N
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Description

4-(Ethylsulfanyl)-2-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C10H9F3O2S and its molecular weight is 250.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H9F3O2S

Molecular Weight

250.24 g/mol

IUPAC Name

4-ethylsulfanyl-2-(trifluoromethyl)benzoic acid

InChI

InChI=1S/C10H9F3O2S/c1-2-16-6-3-4-7(9(14)15)8(5-6)10(11,12)13/h3-5H,2H2,1H3,(H,14,15)

InChI Key

BPYZMQFMWMLWDE-UHFFFAOYSA-N

Canonical SMILES

CCSC1=CC(=C(C=C1)C(=O)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of n-butyllithium in hexane (2.5M, 115 ml) was added dropwise with cooling to a stirred solution of 2-bromo-5-(ethylsulphenyl)benzotrifluoride (80.0 g) in anhydrous ether whilst maintaining the temperature below -70° C. The mixture was stirred at -78° C. for 1.5 hours and poured onto solid carbon dioxide pellets. The mixture was stirred for 20 minutes then treated with hydrochloric acid (2M). The layers were separated and the organic layer was washed with water, dried (MgSO4) and filtered. The filtrate was evaporated to dryness. The residue was triturated with cyclohexane and filtered to give 4-(ethylsulphenyl)-2-trifluoromethylbenzoic acid as an off-white solid, m.p. 133.5° C.
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